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The following data comes from a 1995 double-blind, placebo-controlled study conducted by the Mentane

Study Group. Patients with clinically probable Alzheimer's disease were treated for 24 weeks [1] [2].

Aspect
Placebo
(n=152)

Velnacrine 150 mg/d
(n=149)

Velnacrine 225 mg/d
(n=148)

Efficacy: Alzheimer's

Disease Assessment
Scale (ADAS-Cog)

Scores

deteriorated (P
< .05)

No deterioration;

significant benefit over
placebo

No deterioration; significantly

more effective than 150 mg
dose (P < .05)

Efficacy: Clinical Global
Impression of Change

(CGIC)

-- Significant
improvement over

placebo

Significant improvement over
placebo

Secondary Endpoints -- Improvement on 3 out

of 4 caregiver-rated
scales

Improvement on 3 out of 4

caregiver-rated scales

Safety: Treatment-
Related Adverse Events

36% 28% 30%

Safety: Most Common
Adverse Event

-- Diarrhea (rarely
interrupted therapy)

Diarrhea (rarely interrupted
therapy)

Safety: Treatment
Stopped (due to

3% 30% 24%
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Aspect
Placebo
(n=152)

Velnacrine 150 mg/d
(n=149)

Velnacrine 225 mg/d
(n=148)

abnormal liver function)

Detailed Experimental Protocol

For researchers seeking to understand the methodological details, here is a summary of the key experimental

design elements from the same study [1] [2] [3].

Study Design: Randomized, double-blind, placebo-controlled trial.
Patient Population: Individuals with clinically probable Alzheimer's disease according to NINCDS-

ADRDA criteria.
Study Phases:

Single-Blind Washout Period: A preliminary phase to clear any previous medications.
Randomization & Treatment: Patients were randomized to one of three groups for 24 weeks.

Intervention:
Placebo

Velnacrine maleate, 150 mg per day
Velnacrine maleate, 225 mg per day

Primary Efficacy Endpoints:
Cognitive behavior and memory components of the Alzheimer's Disease Assessment Scale

(ADAS).
Clinical Global Impression of Change (CGIC) scale.

Secondary Efficacy Endpoints: Caregiver-rated scales.
Safety Assessment: Monitoring of adverse clinical events and laboratory tests (including liver

function).

Mechanism of Action and Trial Workflow

To help visualize the theoretical basis and the structure of the clinical trial, the following diagrams outline

the cholinergic pathway targeted by Velnacrine and the sequence of the study.
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Interpretation and Context for Professionals

Conclusion of the Study: The original researchers concluded that Velnacrine produced "modest but
significant benefits" in patients with Alzheimer's disease. The 225 mg/day dosage was more effective

than the 150 mg/day dosage, and both were considered to have "acceptable safety profiles" despite
the liver toxicity observations [1] [2].

Historical Context in Drug Development: It is important to note that Velnacrine was an
investigational cholinesterase inhibitor developed during the same period as Tacrine. While the study

showed modest efficacy, subsequent development was likely halted due to the high incidence of liver
toxicity and the subsequent approval of other cholinesterase inhibitors with better safety profiles, such

as donepezil [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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